Cas no 1782896-75-6 (1-(Oxetan-2-yl)propan-1-amine)

• Product Name: 1-(Oxetan-2-yl)propan-1-amine
• CAS No: 1782896-75-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 5766051
• PubChem ID: 84063992
• Update Time: 2025-06-07

1-(Oxetan-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1782896-75-6
• EN300-6940253
• 1-(oxetan-2-yl)propan-1-amine
• 2-Oxetanemethanamine, α-ethyl-
• 1-(Oxetan-2-yl)propan-1-amine

• Inchi： 1S/C6H13NO/c1-2-5(7)6-3-4-8-6/h5-6H,2-4,7H2,1H3
• InChI Key： LALICKHNPWZQCK-UHFFFAOYSA-N
• SMILES： O1CCC1C(CC)N

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.977±0.06 g/cm3(Predicted)
• Boiling Point: 166.0±13.0 °C(Predicted)
• pka: 9.96±0.29(Predicted)

Additional information on 1-(Oxetan-2-yl)propan-1-amine

Comprehensive Overview of 1-(Oxetan-2-yl)propan-1-amine (CAS No. 1782896-75-6): Properties, Applications, and Innovations

In the rapidly evolving field of organic chemistry, 1-(Oxetan-2-yl)propan-1-amine (CAS No. 1782896-75-6) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This molecule, characterized by an oxetane ring and an amine functional group, is increasingly studied for its potential in pharmaceutical synthesis, agrochemical development, and material science. Researchers and industry professionals are actively exploring its synthetic pathways, reactivity, and bioactive properties, making it a focal point in modern chemical research.

The structural motif of oxetane in 1-(Oxetan-2-yl)propan-1-amine is particularly noteworthy. Oxetanes are four-membered cyclic ethers known for their high ring strain and enhanced metabolic stability, which are critical in drug design. This compound’s amine moiety further enhances its utility as a building block for more complex molecules. Recent studies highlight its role in the synthesis of bioactive intermediates, particularly in the development of small-molecule therapeutics targeting neurological and inflammatory diseases. The combination of these features positions 1-(Oxetan-2-yl)propan-1-amine as a valuable asset in medicinal chemistry.

From a synthetic perspective, the preparation of 1-(Oxetan-2-yl)propan-1-amine often involves multi-step organic reactions, including ring-opening and reductive amination strategies. Innovations in catalytic methods have improved the efficiency of its production, reducing costs and environmental impact. For instance, the use of transition-metal catalysts has enabled milder reaction conditions, aligning with the growing demand for sustainable chemistry practices. These advancements are particularly relevant to industries prioritizing green synthesis and atom economy.

The applications of 1-(Oxetan-2-yl)propan-1-amine extend beyond pharmaceuticals. In agrochemical research, its derivatives are investigated for their potential as pest control agents with improved selectivity and lower toxicity. Additionally, its incorporation into polymeric materials has shown promise in enhancing thermal stability and mechanical strength, addressing key challenges in material engineering. Such diverse applications underscore the compound’s adaptability and relevance across multiple sectors.

Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in 1-(Oxetan-2-yl)propan-1-amine. Machine learning models are being employed to predict its interaction profiles with biological targets, accelerating the identification of novel therapeutic candidates. This intersection of traditional synthesis and cutting-edge technology exemplifies the compound’s role in shaping the future of chemical innovation.

In conclusion, 1-(Oxetan-2-yl)propan-1-amine (CAS No. 1782896-75-6) represents a compelling example of how structural complexity can translate into broad utility. Its significance in drug development, sustainable chemistry, and material science continues to grow, driven by both academic curiosity and industrial demand. As research progresses, this compound is poised to unlock new possibilities in molecular design and functional materials, solidifying its place in the chemical landscape.